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Compound of Interest

Compound Name:
2,2-dichloro-N-

phenethylacetamide

CAS No.: 39106-18-8

Cat. No.: B5198731

Get Quote

Executive Summary
2,2-dichloro-N-phenethylacetamide is a secondary amide featuring a phenethylamine

backbone acylated by a dichloroacetyl group.[1][2] Its characterization requires distinguishing it

from its monochloro analog (a common process impurity) and verifying the integrity of the

dichloro-moiety, which is susceptible to hydrolysis or over-reduction.[1][2]

Chemical Formula:

[1][2]

Molecular Weight: 232.11 g/mol [1][2]

Key Diagnostic Feature: The distinct isotopic envelope in Mass Spectrometry (9:6:1 ratio)

and the singlet methine proton (

) in

NMR.[1][2]
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Synthetic Origin & Relevance
Understanding the origin of the sample is critical for anticipating impurities.[1][2] This

compound is typically synthesized via the Schotten-Baumann reaction or direct acylation.[2]

Reaction Pathway
Reagents: 2-Phenylethylamine + Dichloroacetyl chloride Conditions: Anhydrous

or Toluene,

to RT, with

or

base scavenger.[1][2]

Precursors

2-Phenylethylamine
(C8H11N)

Intermediate Complex
(Tetrahedral)

Dichloroacetyl Chloride
(C2HCl3O)

2,2-Dichloro-N-phenethylacetamide
(Target)-HCl

Byproduct: HCl
(Scavenged by Base)

Click to download full resolution via product page

Figure 1: Synthetic pathway and atom economy.[1][2] The dichloroacetyl moiety is introduced

via nucleophilic acyl substitution.[1][2]

Physicochemical Profile
Before spectral analysis, confirm bulk properties.[1][2]
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Property
Value
(Experimental/Predicted)

Validation Method

Appearance
White to off-white crystalline

solid
Visual Inspection

Melting Point
85–88 °C (Distinct from

monochloro ~48°C)
DSC / Capillary

Solubility
Soluble in DMSO, MeOH,

DCM; Poor in Water
Gravimetric

pKa ~13.5 (Amide NH) Potentiometric Titration

Spectroscopic Elucidation (The Core)
A. Mass Spectrometry (MS): The Isotopic Fingerprint
The presence of two chlorine atoms provides a definitive isotopic signature that self-validates

the structure.[1][2]

Ionization Mode: ESI+ (Electrospray Ionization) or EI (Electron Impact).[1][2]

Molecular Ion (

): 231.02 Da (based on

).[1][2]

Isotope Pattern:

M (231): 100% Relative Abundance[1][2]

M+2 (233): ~65% (Due to

mix)[1][2]

M+4 (235): ~10% (Due to two

)[1][2]
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Note: A 3:1 ratio indicates a monochloro impurity; a 9:6:1 ratio confirms the dichloro

species.[1][2]

Key Fragments (EI):

91: Tropylium ion (

) – confirms benzyl fragment.[1][2]

104: Phenethyl fragment rearrangement.

110/112: Dichloroketene ion (

) – confirms acyl source.[1][2]

B. Infrared Spectroscopy (FT-IR)
Used to confirm the amide functional group and the halogenated alpha-carbon.[1][2]

Wavenumber (

)
Assignment Structural Insight

3280–3350 N-H Stretch Secondary Amide (sharp band)

3020–3080 C-H Stretch (Ar) Aromatic Ring

1660–1690 C=O[1][2] Stretch (Amide I)
Shifted slightly higher due to

-dichloro induction

1530–1560 N-H Bend (Amide II)
Diagnostic for secondary

amides

700–750 C-Cl Stretch
Strong bands indicating alkyl

chloride

C. Nuclear Magnetic Resonance (NMR)
The definitive structural proof.[1] Solvents:
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or

.[1][2]

NMR (400 MHz,

)
7.20–7.40 (m, 5H): Aromatic protons (Phenyl group).[1][2]

6.60–6.80 (br s, 1H): Amide

.[1][2] Broadens with concentration; exchanges with

.

5.95 (s, 1H):

.[1][2] Critical Signal. This singlet is distinctively downfield due to two electron-withdrawing
chlorines and the carbonyl.[2]

Differentiation: Monochloro analog (

) appears as a singlet (2H) around

4.05.[1][2]

3.60 (q,

Hz, 2H):

.[2] The quartet arises from coupling to NH and the adjacent methylene.[2]

2.88 (t,

Hz, 2H):

.[1][2] Triplet coupling to the N-methylene.[2]

NMR (100 MHz,

)
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164.5: Carbonyl (

).[1][2]

138.2: Aromatic Quaternary C.[1][2]

128.8, 128.7, 126.8: Aromatic CH.[1][2]

66.5: Dichloromethine (

).[1][2]

41.5:

.[1][2]

35.4:

.[1][2]

Experimental Protocols
Protocol 1: Rapid Purity Assessment via HPLC-UV
Objective: Quantify 2,2-dichloro-N-phenethylacetamide purity and detect monochloro-

analogs.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1][2]

Mobile Phase:

A: 0.1% Formic Acid in Water.[1][2]

B: Acetonitrile.[1][2]

Gradient: 10% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV at 210 nm (amide bond) and 254 nm (phenyl ring).[1][2]
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Expected Retention: The dichloro compound is more lipophilic than the monochloro analog

and will elute later.[2]

Protocol 2: Recrystallization (Purification)
If the isotopic pattern in MS indicates monochloro contamination:

Dissolve crude solid in minimal hot Ethanol/Water (9:1) or Toluene.[1][2]

Allow to cool slowly to RT, then to

.

Filter crystals and wash with cold hexanes.[1][2]

Dry under vacuum over

.

Logic Map: Characterization Workflow
This diagram illustrates the decision matrix for validating the compound.
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Crude Sample

Mass Spectrometry (LC-MS)

Check Cl Isotope Pattern

9:6:1 (M, M+2, M+4)

Matches

3:1 (M, M+2)

Mismatch

1H NMR Analysis

REJECT:
Monochloro Analog or Mixture

Check alpha-proton

Singlet (1H) @ ~5.95 ppm

Matches

Singlet (2H) @ ~4.05 ppm

Mismatch

CONFIRMED:
2,2-Dichloro-N-phenethylacetamide

Click to download full resolution via product page

Figure 2: Step-by-step decision logic for structural confirmation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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